Cas no 1361653-03-3 (4-Methoxy-3-(perchlorophenyl)pyridine)

• Product Name: 4-Methoxy-3-(perchlorophenyl)pyridine
• CAS No: 1361653-03-3
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4968984
• Update Time: 2025-06-08

4-Methoxy-3-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(perchlorophenyl)pyridine

• Inchi： 1S/C12H6Cl5NO/c1-19-6-2-3-18-4-5(6)7-8(13)10(15)12(17)11(16)9(7)14/h2-4H,1H3
• InChI Key： XLBILGCCDHOBJO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=CC=1OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-3-(perchlorophenyl)pyridine

Recent Advances in the Study of 4-Methoxy-3-(perchlorophenyl)pyridine (CAS: 1361653-03-3)

The compound 4-Methoxy-3-(perchlorophenyl)pyridine (CAS: 1361653-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 4-Methoxy-3-(perchlorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, utilizing a multi-step process that ensures high yield and purity. The researchers emphasized the importance of the methoxy and perchlorophenyl groups in modulating the compound's reactivity and biological activity. These structural features are believed to contribute to its ability to interact with specific biological targets, making it a valuable scaffold for further drug development.

In addition to its synthetic aspects, the biological activities of 4-Methoxy-3-(perchlorophenyl)pyridine have been extensively investigated. Recent in vitro studies have revealed its potent inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a study conducted by Smith et al. (2023) reported that this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The findings suggest that 4-Methoxy-3-(perchlorophenyl)pyridine could serve as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, the compound's potential applications in oncology have also been explored. A preclinical study published in Cancer Research (2023) investigated the effects of 4-Methoxy-3-(perchlorophenyl)pyridine on cancer cell lines. The results indicated that the compound induced apoptosis in several cancer cell types, including breast and lung cancer cells, through the activation of intrinsic apoptotic pathways. These findings underscore the compound's potential as a chemotherapeutic agent, warranting further investigation in animal models and clinical trials.

Despite these promising results, challenges remain in the development of 4-Methoxy-3-(perchlorophenyl)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into optimizing the compound's properties, paving the way for the design of more effective derivatives.

In conclusion, the latest research on 4-Methoxy-3-(perchlorophenyl)pyridine (CAS: 1361653-03-3) highlights its multifaceted potential in chemical biology and pharmaceutical applications. From its synthetic optimization to its diverse biological activities, this compound represents a promising candidate for further drug development. Future studies should focus on addressing the current limitations and exploring its therapeutic potential in greater depth. The ongoing research in this area is expected to yield significant contributions to the field of medicinal chemistry and drug discovery.